Cas no 1805565-14-3 (4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol)

• Product Name: 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol
• CAS No: 1805565-14-3
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4794157
• Update Time: 2025-10-28

4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol

• Inchi： 1S/C9H5F7O/c10-7-2-6(9(14,15)16)5(8(11,12)13)1-4(7)3-17/h1-2,17H,3H2
• InChI Key： YBOQIHGGKMJKEU-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol

Recent Advances in the Application of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol (CAS: 1805565-14-3) in Chemical Biology and Pharmaceutical Research

The fluorinated aromatic compound 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol (CAS: 1805565-14-3) has recently emerged as a key structural motif in medicinal chemistry and chemical biology research. This trifluoromethyl-rich benzyl alcohol derivative has attracted significant attention due to its unique physicochemical properties, including enhanced metabolic stability, lipophilicity, and membrane permeability. Recent studies have demonstrated its utility as a versatile building block for the development of novel bioactive molecules and pharmaceutical intermediates.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) explored the use of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol as a precursor for the synthesis of potent kinase inhibitors. The researchers successfully incorporated this moiety into novel ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, demonstrating improved selectivity and pharmacokinetic properties compared to previous generations of inhibitors. The electron-withdrawing effects of the trifluoromethyl groups were found to significantly influence the binding affinity and metabolic stability of the resulting compounds.

In the field of positron emission tomography (PET) tracer development, a recent breakthrough was reported in ACS Chemical Neuroscience (2023, 14, 8, 1466-1477) utilizing 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol as a precursor for fluorine-18 labeled radiotracers. The compound's structural features enabled efficient radiolabeling while maintaining excellent blood-brain barrier penetration, making it particularly valuable for neuroimaging applications. This development opens new possibilities for studying neurodegenerative diseases and CNS drug distribution.

Recent synthetic methodology developments have also focused on 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol. A 2024 publication in Organic Letters (DOI: 10.1021/acs.orglett.4c00022) described a novel catalytic system for the selective functionalization of this compound, enabling efficient conversion to various ether and ester derivatives while preserving the valuable fluorinated aromatic system. This methodological advance significantly expands the synthetic utility of this building block in medicinal chemistry.

The compound's unique properties have also found applications in materials science. A recent study in Advanced Functional Materials (2024, 2401234) demonstrated its use as a key component in the development of fluorinated liquid crystalline materials with potential applications in organic electronics and display technologies. The strong dipole moment created by the trifluoromethyl groups contributes to exceptional mesophase stability and charge transport properties.

From a safety and toxicology perspective, recent investigations published in Chemical Research in Toxicology (2023, 36, 12, 1893-1905) have examined the metabolic fate of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol in various biological systems. These studies revealed interesting species-dependent metabolic pathways and provided important insights for the design of safer fluorinated pharmaceuticals. The findings suggest that while the compound shows excellent metabolic stability in humans, careful consideration of interspecies differences is required during preclinical development.

Looking forward, the unique combination of properties offered by 4,5-Bis(trifluoromethyl)-2-fluorobenzyl alcohol (CAS: 1805565-14-3) positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the areas of CNS-targeted therapeutics, antimicrobial agents, and targeted cancer therapies. Ongoing research continues to explore its potential as a versatile scaffold for the development of next-generation pharmaceutical compounds with improved pharmacological profiles.